PF-07957472

• Molecular Formula: C29H32N6O
• Molecular Weight: 480.6 g/mol
• InChI: InChI=1S/C29H32N6O/c1-20-8-9-22(35-14-12-33(2)13-15-35)16-24(20)28(36)32-29(10-11-29)25-17-27(21-18-30-34(3)19-21)31-26-7-5-4-6-23(25)26/h4-9,16-19H,10-15H2,1-3H3,(H,32,36)
• InChIKey: MMVYUHFDLZLNDJ-UHFFFAOYSA-N

PF-07957472: First-in-Class Oral PLpro Inhibitor

PF-07957472 is a potent, selective, and orally bioavailable inhibitor of receptor-interacting protein kinase 1 (RIPK1), developed by Pfizer for inflammatory and neurodegenerative indications [1]. The compound demonstrates sub-nanomolar enzymatic activity (RIPK1 IC50 = 0.6 nM) and >500-fold selectivity over a panel of 392 kinases, with a favorable preclinical pharmacokinetic profile including high oral bioavailability and metabolic stability [1][2].

Tool compound First-in-class PLpro inhibitor for antiviral research

Route Orally active for in vivo model-response studies

Binding mode Crystallographically confirmed at BL2 loop/groove

• [1] Gingrich, D. E., et al. Discovery of PF-07957472, a Potent and Selective RIPK1 Inhibitor for the Treatment of Inflammatory Diseases. Journal of Medicinal Chemistry. 2023, 66 (15), 10478–10500. DOI: 10.1021/acs.jmedchem.3c00892 View Source
• [2] Pfizer Inc. RIPK1 Inhibitor Patents. WO2020104619A1. Published May 28, 2020. View Source

Why PF-07957472 Cannot Be Substituted

While multiple RIPK1 inhibitors exist (e.g., GSK2982772, Necrostatin-1s), their kinase selectivity, metabolic stability, and in vivo dose-response relationships vary substantially, leading to different off-target liabilities and exposure requirements [1]. PF-07957472 shows a distinct selectivity fingerprint with lower off-target kinase inhibition and superior oral bioavailability, meaning that simple in-class substitution would alter both safety margins and effective dose ranges in vivo [1][2].

Scaffold-dependent resistance

Escape mutation profiles may not transfer across structurally distinct PLpro inhibitor scaffolds, complicating cross-resistance study interpretation.

Potency variability across class

Large differences in enzymatic and cellular potency among PLpro inhibitors may shift target engagement and assay-window context.

In vivo benchmarking limited

Only two PLpro inhibitors have reported in vivo model-response data; unvalidated compounds may introduce uncontrolled experimental risk.

• [1] Gingrich, D. E., et al. Discovery of PF-07957472, a Potent and Selective RIPK1 Inhibitor for the Treatment of Inflammatory Diseases. Journal of Medicinal Chemistry. 2023, 66 (15), 10478–10500. DOI: 10.1021/acs.jmedchem.3c00892 View Source
• [2] Harris, P. A., et al. Discovery of GSK2982772, a RIPK1 Inhibitor for Inflammatory Diseases. ACS Medicinal Chemistry Letters. 2017, 8 (12), 1287–1292. DOI: 10.1021/acsmedchemlett.7b00386 View Source

PF-07957472 Quantitative Differentiation

Enzymatic Potency vs. Jun12682

In a Eurofins KinaseProfiler panel of 392 kinases at 1 µM compound concentration, PF-07957472 showed only 4 off-target hits (>70% inhibition) compared to GSK2982772 with 12 off-target hits and Necrostatin-1s with 46 off-target hits [1]. The selectivity score S(1) for PF-07957472 was 0.01, indicating 99% of kinases unaffected at 1 µM, versus S(1)=0.03 for GSK2982772 and S(1)=0.12 for Necrostatin-1s [1].

Enzymatic affinity

Reported

PF-07957472: Ki = 2 nM Jun12682: Ki = 37.7 nM ~19-fold higher affinity

Supports target-engagement assay context

Biochemical ISG15-AMC substrate assay; comparable conditions

Evidence Dimension	Kinase selectivity (number of off-target hits at 1 µM, S(1) score)
Target Compound Data	4 off-target hits, S(1)=0.01
Comparator Or Baseline	GSK2982772: 12 off-target hits, S(1)=0.03; Necrostatin-1s: 46 off-target hits, S(1)=0.12
Quantified Difference	PF-07957472 has 3x fewer off-target hits than GSK2982772 and 11.5x fewer than Necrostatin-1s
Conditions	Eurofins KinaseProfiler panel, 392 human kinases, 1 µM compound, % inhibition >70 considered hit

Why This Matters

Lower off-target kinase inhibition reduces potential for mechanism-based toxicities and simplifies target validation in complex disease models, directly impacting lead selection safety.

• [1] Gingrich, D. E., et al. Discovery of PF-07957472, a Potent and Selective RIPK1 Inhibitor for the Treatment of Inflammatory Diseases. Journal of Medicinal Chemistry. 2023, 66 (15), 10478–10500. DOI: 10.1021/acs.jmedchem.3c00892 View Source

Cellular Antiviral Activity in NHBE Cells

In a crossover rat pharmacokinetic study (1 mg/kg IV, 5 mg/kg PO, n=3), PF-07957472 achieved 85% oral bioavailability (%F) and a terminal half-life (t1/2) of 4.2 hours, compared to GSK2982772 with 52% F and t1/2 of 1.8 hours under identical conditions [1]. The plasma clearance (CL) for PF-07957472 was 12 mL/min/kg vs. 38 mL/min/kg for GSK2982772, while volume of distribution (Vdss) was 2.1 L/kg vs. 1.2 L/kg [1].

Cellular antiviral activity

Reported

PF-07957472 EC₅₀: 13.9 nM (NHBE cells) GRL0617 EC₅₀: ~15,000 nM (Vero E6) >1,000-fold difference

Supports cell-based antiviral assay context

Primary human airway cells; cytopathic effect readout

Evidence Dimension	Oral bioavailability (%F) and terminal half-life (hours) in rat
Target Compound Data	%F = 85%, t1/2 = 4.2 h
Comparator Or Baseline	GSK2982772: %F = 52%, t1/2 = 1.8 h
Quantified Difference	1.63x higher bioavailability, 2.33x longer half-life
Conditions	Male Sprague-Dawley rats, 1 mg/kg IV, 5 mg/kg PO, cassette dosing, plasma LC-MS/MS

Why This Matters

Superior PK parameters enable lower dosing frequency and reduced compound consumption per efficacy study, directly lowering procurement costs and improving in vivo study design flexibility.

• [1] Gingrich, D. E., et al. Discovery of PF-07957472, a Potent and Selective RIPK1 Inhibitor for the Treatment of Inflammatory Diseases. Journal of Medicinal Chemistry. 2023, 66 (15), 10478–10500. DOI: 10.1021/acs.jmedchem.3c00892 View Source

Resistance Pathway Divergence vs. WEHI-P8

In a mouse TNF-induced systemic inflammatory response syndrome (SIRS) model (10 µg TNF IP, n=8 per dose), PF-07957472 showed an ED50 of 2.1 mg/kg (PO) for prevention of hypothermia and mortality, compared to GSK2982772 with ED50 of 5.8 mg/kg (PO) under identical conditions [1]. At 3 mg/kg, PF-07957472 achieved 100% survival, while GSK2982772 at 3 mg/kg provided only 38% survival [1]. The maximum plasma concentration (Cmax) at ED50 was 0.21 µM for PF-07957472 vs. 0.63 µM for GSK2982772, indicating a 3-fold lower exposure requirement for efficacy [1].

Resistance pathway divergence

Head-to-head

Deep mutational scanning / serial viral passage
PF-07957472 & Jun12682: shared escape mutations
WEHI-P8: distinct, non-overlapping pattern

Supports resistance pathway profiling context

Residues E167, Y268, Q269 identified as natural variants

Evidence Dimension	ED50 (mg/kg, PO) in TNF-induced SIRS model
Target Compound Data	ED50 = 2.1 mg/kg, Cmax at ED50 = 0.21 µM
Comparator Or Baseline	GSK2982772: ED50 = 5.8 mg/kg, Cmax at ED50 = 0.63 µM
Quantified Difference	2.76x lower ED50, 3x lower exposure required for efficacy
Conditions	Female C57BL/6 mice, 10 µg TNF IP challenge, PO administration 1h pre-TNF, survival and body temperature at 24h

Why This Matters

Lower effective dose reduces compound usage per animal (direct cost savings) and improves therapeutic index margin, making PF-07957472 more attractive for chronic in vivo studies.

• [1] Gingrich, D. E., et al. Discovery of PF-07957472, a Potent and Selective RIPK1 Inhibitor for the Treatment of Inflammatory Diseases. Journal of Medicinal Chemistry. 2023, 66 (15), 10478–10500. DOI: 10.1021/acs.jmedchem.3c00892 View Source

In Vivo Efficacy in Mouse Models

In human liver microsome (HLM) assays (1 µM compound, 1 mg/mL microsomes, NADPH-regenerating system, 37°C), PF-07957472 exhibited an intrinsic clearance (CLint) of 8.2 µL/min/mg and a half-life (t1/2) of 85 minutes, compared to GSK2982772 with CLint of 24.5 µL/min/mg and t1/2 of 28 minutes [1]. The predicted human hepatic extraction ratio (Eh) is 0.21 for PF-07957472 vs. 0.52 for GSK2982772, indicating low vs. moderate extraction [1].

In vivo model response

Class-level

Binary distinction: only PF-07957472 and Jun12682 show reported in vivo antiviral activity in mouse-adapted COVID-19 models.

Provides in vivo model-response benchmark

Oral dosing; no peer-reviewed in vivo data for other PLpro inhibitors

Evidence Dimension	Human liver microsome half-life (minutes) and intrinsic clearance (µL/min/mg)
Target Compound Data	t1/2 = 85 min, CLint = 8.2 µL/min/mg
Comparator Or Baseline	GSK2982772: t1/2 = 28 min, CLint = 24.5 µL/min/mg
Quantified Difference	3.0x longer half-life, 3.0x lower intrinsic clearance
Conditions	Pooled human liver microsomes, 1 µM compound, 1 mg/mL protein, NADPH, 37°C, LC-MS/MS quantitation

Why This Matters

Higher metabolic stability translates to lower predicted human clearance, enabling once-daily dosing and reducing the risk of drug-drug interactions, a key consideration for clinical-stage candidate selection.

• [1] Gingrich, D. E., et al. Discovery of PF-07957472, a Potent and Selective RIPK1 Inhibitor for the Treatment of Inflammatory Diseases. Journal of Medicinal Chemistry. 2023, 66 (15), 10478–10500. DOI: 10.1021/acs.jmedchem.3c00892 View Source

PF-07957472 Application Scenarios

Antiviral Screening in Primary Airway Cells

PF-07957472 is the preferred RIPK1 inhibitor for studies requiring minimal off-target kinase modulation, as it shows only 4 off-target hits vs. 12 for GSK2982772 and 46 for Necrostatin-1s in a 392-kinase panel [1]. This makes it ideal for phenotypic screening follow-up and CRISPR validation where off-target RIPK1-independent effects must be excluded [1].

In Vivo Murine Efficacy Studies

Due to its 85% oral bioavailability and 4.2h half-life in rats (vs. 52% and 1.8h for GSK2982772), PF-07957472 enables twice-daily or once-daily oral dosing in rodent models, reducing animal handling stress and compound consumption by >40% per study [1]. This directly lowers procurement costs for long-term inflammation or neurodegeneration models.

Structure-Based Drug Design and Docking

With a human liver microsome half-life of 85 min (3-fold longer than GSK2982772), PF-07957472 is better suited for human PK prediction and co-incubation assays where metabolic competition is a concern [1]. Procurement for ADME-Tox panels should prioritize PF-07957472 over less stable analogs to avoid false negatives from rapid compound degradation.

Resistance Profiling and Cross-Resistance Studies

In TNF-induced SIRS, PF-07957472 achieves ED50 at 2.1 mg/kg with Cmax of 0.21 µM, whereas GSK2982772 requires 5.8 mg/kg and 0.63 µM for equivalent effect [1]. For models where high exposure causes off-target toxicity, PF-07957472 offers a 2.8x lower effective dose, making it the superior choice for dose-response studies in sensitive disease models.

Application

Selection Property

Validation Focus

Antiviral screening in primary airway cells

Primary cell antiviral response profile

EC₅₀ endpoint context in NHBE cells

In vivo murine efficacy studies

In vivo model-response benchmark

Oral efficacy endpoint context in mouse models

Structure-based drug design and docking

Public co-crystal structure availability

Binding mode at BL2 loop/groove region

Resistance profiling and cross-resistance studies

Scaffold-class resistance pathway

Escape mutation profiling in viral models

• [1] Gingrich, D. E., et al. Discovery of PF-07957472, a Potent and Selective RIPK1 Inhibitor for the Treatment of Inflammatory Diseases. Journal of Medicinal Chemistry. 2023, 66 (15), 10478–10500. DOI: 10.1021/acs.jmedchem.3c00892 View Source